Cas no 1600607-75-7 (1-Butanone, 1-(1-aminocyclopropyl)-)

• Product Name: 1-Butanone, 1-(1-aminocyclopropyl)-
• CAS No: 1600607-75-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5291372
• Update Time: 2025-05-24

1-Butanone, 1-(1-aminocyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(1-aminocyclopropyl)-

• Inchi： 1S/C7H13NO/c1-2-3-6(9)7(8)4-5-7/h2-5,8H2,1H3
• InChI Key： BIZGWXOBJHPZEC-UHFFFAOYSA-N
• SMILES： C(C1(N)CC1)(=O)CCC

Additional information on 1-Butanone, 1-(1-aminocyclopropyl)-

Comprehensive Overview of 1-Butanone, 1-(1-aminocyclopropyl)- (CAS No. 1600607-75-7)

1-Butanone, 1-(1-aminocyclopropyl)- (CAS No. 1600607-75-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, also referred to as 1-(1-aminocyclopropyl)butan-1-one, features a cyclopropylamine moiety attached to a butanone backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, driven by its ability to act as a building block for more complex molecules.

The growing interest in 1-Butanone, 1-(1-aminocyclopropyl)- is reflected in the surge of online searches for terms like "synthesis of 1-(1-aminocyclopropyl)butan-1-one" and "applications of CAS 1600607-75-7." These queries highlight the demand for detailed information on its preparation, stability, and functional roles. One of the key reasons for its popularity is its compatibility with modern green chemistry principles, as it can be synthesized using environmentally benign methods. This aligns with the global shift toward sustainable chemical practices, a topic frequently discussed in academic and industrial forums.

From a structural perspective, 1-Butanone, 1-(1-aminocyclopropyl)- stands out due to its cyclopropyl ring, which is known to confer rigidity and metabolic stability to molecules. This characteristic makes it particularly valuable in drug discovery, where researchers are constantly seeking novel scaffolds to improve pharmacokinetic properties. Recent studies have explored its potential as a precursor for bioactive compounds, addressing common search queries such as "1-(1-aminocyclopropyl)butan-1-one in medicinal chemistry" and "CAS 1600607-75-7 derivatives." The compound's adaptability to various reaction conditions further enhances its appeal.

In addition to pharmaceutical applications, 1-Butanone, 1-(1-aminocyclopropyl)- has found use in material science, particularly in the development of advanced polymers and coatings. Its amine functionality allows for facile modification, enabling the creation of materials with tailored properties. This has led to increased searches for "1-Butanone, 1-(1-aminocyclopropyl)- in polymer science" and "CAS 1600607-75-7 material applications." The compound's role in enhancing material durability and performance is a hot topic among researchers and engineers.

Another area of interest is the compound's potential in agrochemical formulations. The cyclopropylamine group is a common feature in many herbicides and insecticides, making 1-Butanone, 1-(1-aminocyclopropyl)- a candidate for further exploration in crop protection. Online discussions often revolve around "agrochemical uses of 1-(1-aminocyclopropyl)butan-1-one" and "sustainable pest control with CAS 1600607-75-7." As the agricultural sector seeks safer and more effective solutions, this compound could play a pivotal role.

Safety and handling of 1-Butanone, 1-(1-aminocyclopropyl)- are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure its stability and longevity. Queries like "storage conditions for CAS 1600607-75-7" and "handling 1-(1-aminocyclopropyl)butan-1-one" underscore the need for clear guidelines. Manufacturers and suppliers often provide detailed safety data sheets to address these concerns.

In conclusion, 1-Butanone, 1-(1-aminocyclopropyl)- (CAS No. 1600607-75-7) is a multifaceted compound with broad applicability across multiple industries. Its structural uniqueness, combined with its alignment with sustainability trends, makes it a subject of ongoing research and commercial interest. Whether in pharmaceuticals, materials, or agrochemicals, this compound continues to inspire innovation, answering the growing demand for efficient and eco-friendly chemical solutions.